7-chloro-N-cyclopropyl-2-(4-ethylphenyl)-8-methyl-4-quinolinecarboxamide
Overview
Description
7-chloro-N-cyclopropyl-2-(4-ethylphenyl)-8-methyl-4-quinolinecarboxamide is a chemical compound that belongs to the class of quinolinecarboxamides. This compound has been studied extensively for its potential applications in scientific research.
Scientific Research Applications
Antibacterial Activity
The quinolone derivatives, closely related to the specified compound, have been extensively studied for their antibacterial properties. For example, a series of quinolone carboxylic acids were synthesized and evaluated for their potency against bacterial strains, demonstrating a correlation between the inhibition of DNA gyrase and antibacterial efficacy (Domagala et al., 1988). The cyclopropyl group, in particular, was found to significantly enhance the activity of the quinolone, indicating a promising avenue for further research into antibacterial agents.
Pesticide Development
Research on compounds structurally related to 7-chloro-N-cyclopropyl-2-(4-ethylphenyl)-8-methyl-4-quinolinecarboxamide has extended into the development of novel pesticides. A study synthesized a new compound by combining a chloro-substituted quinoline moiety with a substituted amide group, demonstrating significant herbicidal and fungicidal activities (Xi-le Deng et al., 2021). This suggests the potential for such compounds to be developed into effective pesticide formulations.
Anticancer Research
The quest for new anticancer agents has also led to the investigation of quinoline derivatives. Studies have shown that amino- and fluoro-substituted quinoline-4-carboxylic acid derivatives exhibit cytotoxic activities against various carcinoma cell lines. This research highlights the possibility of using quinoline derivatives as a basis for developing novel anticancer therapies (H. Bhatt et al., 2015).
Molecular Docking Studies
In the realm of computational chemistry, quinoline derivatives have been subjected to molecular docking studies to predict their binding affinities and interactions with biological targets. These studies are crucial for understanding the mechanism of action of potential therapeutic agents and for guiding the design of more effective compounds (Shikui Zhao & Wei-cheng Zhou, 2010).
Synthetic Methodologies
The synthesis and reactivity of compounds like this compound are of considerable interest in organic chemistry. Research into their synthesis has not only expanded the toolkit of organic synthesis but also provided insights into the mechanisms underlying their reactivity and potential transformations (K. Jansson et al., 2006).
Properties
IUPAC Name |
7-chloro-N-cyclopropyl-2-(4-ethylphenyl)-8-methylquinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21ClN2O/c1-3-14-4-6-15(7-5-14)20-12-18(22(26)24-16-8-9-16)17-10-11-19(23)13(2)21(17)25-20/h4-7,10-12,16H,3,8-9H2,1-2H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NROPHDVMFXEIBN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NC3=C(C=CC(=C3C)Cl)C(=C2)C(=O)NC4CC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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